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Compound of Interest

Compound Name: Crizotinib hydrochloride

Cat. No.: B1139233 Get Quote

Technical Support Center: Crizotinib
Hydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

solubility issues with crizotinib hydrochloride in Phosphate-Buffered Saline (PBS).

Troubleshooting Guide
Problem: Crizotinib hydrochloride is not dissolving or is
precipitating in PBS.
This is a common issue due to the sparingly soluble nature of crizotinib in aqueous buffers.

Follow these steps to troubleshoot the problem.
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Caption: Troubleshooting workflow for crizotinib hydrochloride solubility issues.
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Frequently Asked Questions (FAQs)
Q1: Why is my crizotinib hydrochloride not dissolving in PBS?

Crizotinib hydrochloride is sparingly soluble in aqueous buffers like PBS, especially at

neutral pH.[1] Its solubility decreases significantly as the pH increases from 1.6 to 8.2.[2] Direct

dissolution in PBS at high concentrations is often unsuccessful.

Q2: What is the recommended method for preparing a crizotinib solution in PBS?

The most reliable method is to first prepare a concentrated stock solution in an organic solvent

and then dilute it into your aqueous buffer.[1][3]

Prepare a Stock Solution: Dissolve crizotinib hydrochloride in an organic solvent such as

Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1][4]

Dilute into PBS: While vortexing the PBS, add the required volume of the crizotinib stock

solution drop-by-drop. This rapid mixing helps prevent precipitation.[3]

Q3: What organic solvents can be used to prepare a stock solution of crizotinib?

DMSO and DMF are commonly used solvents for preparing crizotinib stock solutions.[1][4]

Ethanol can also be used, but the solubility is lower compared to DMSO and DMF.[4]

Q4: What is the maximum recommended concentration of the organic solvent in the final PBS

solution?

For cell-based assays, it is crucial to keep the final concentration of the organic solvent low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[4]

Q5: Can I adjust the pH of the PBS to improve crizotinib solubility?

Yes, adjusting the pH of the PBS can influence solubility. Crizotinib's solubility is higher at a

lower pH.[2] However, ensure that the adjusted pH is compatible with your experimental system

(e.g., cell viability, protein stability).

Q6: I'm still observing precipitation after following the recommended procedure. What else can

I do?
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If precipitation persists, consider the following:

Sonication: Use a sonicator to aid in the dissolution of the compound in the final PBS

solution.

Warming: Gentle warming (up to 37°C) can help dissolve the compound, but be cautious as

it may affect the stability of crizotinib and other components in your experiment.[4]

Co-solvent System: For some applications, a co-solvent system, such as a 1:1 solution of

DMF:PBS, can be used.[1]

Q7: How should I store my crizotinib solutions?

Stock Solutions: Store concentrated stock solutions in an organic solvent at -20°C.[4]

Aqueous Solutions: It is not recommended to store aqueous solutions of crizotinib for more

than one day.[1] Prepare fresh working solutions for each experiment.

Quantitative Data
Solvent/Buffer Solubility Reference

DMSO ≥100.4 mg/mL [5]

Ethanol ≥101.4 mg/mL [5]

Water ≥52.2 mg/mL [5]

1:1 DMF:PBS (pH 7.2) Approximately 0.5 mg/mL [1]

Aqueous Media (pH 1.6) >10 mg/mL [2]

Aqueous Media (pH 8.2) <0.1 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a Crizotinib Working Solution
in PBS
Materials:
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Crizotinib hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Phosphate-Buffered Saline (PBS), sterile

Sterile microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Procedure:

Prepare a 10 mM Stock Solution in DMSO: a. Accurately weigh out 4.50 mg of crizotinib
hydrochloride powder (Molecular Weight: 450.34 g/mol ). b. Transfer the powder to a sterile

microcentrifuge tube. c. Add 1 mL of anhydrous, sterile DMSO to the tube. d. Vortex the

solution thoroughly until the powder is completely dissolved. Gentle warming to no more than

37°C may be applied if necessary.[4]

Prepare the Final Working Solution in PBS (Example for a 10 µM final concentration): a.

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile PBS to get a 10 µM working solution. b. To achieve the final desired concentration in

your experiment, add the appropriate volume of this working solution to your cell culture

wells or assay buffer. c. Important: Ensure the final DMSO concentration in your experiment

does not exceed 0.5%.[4]

Vehicle Control: a. Prepare a vehicle control by adding the same volume of DMSO (without

crizotinib) to the PBS or cell culture medium as used for the highest concentration of the

drug.

Crizotinib Signaling Pathway
Crizotinib is a potent inhibitor of the ALK and c-Met receptor tyrosine kinases. The diagram

below illustrates a simplified signaling pathway affected by crizotinib.
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Caption: Simplified ALK/c-Met signaling pathway inhibited by Crizotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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